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Compound of Interest

Compound Name:
Methyl 2-cyano-5-

methoxybenzoate

Cat. No.: B156419 Get Quote

CAS Number: 127510-95-6

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides a detailed overview of Methyl 2-cyano-5-methoxybenzoate, a

key chemical intermediate with significant applications in organic synthesis and medicinal

chemistry. This document is intended for researchers, scientists, and professionals involved in

drug development and other areas of chemical research.

Chemical and Physical Properties
Methyl 2-cyano-5-methoxybenzoate is a substituted aromatic compound containing a methyl

ester, a cyano group, and a methoxy group. These functional groups contribute to its reactivity

and utility as a versatile building block in the synthesis of more complex molecules.
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Property Value Source

CAS Number 127510-95-6 Multiple Sources

Molecular Formula C₁₀H₉NO₃ Multiple Sources

Molecular Weight 191.18 g/mol Multiple Sources

Appearance
White to off-white crystalline

powder
Supplier Data

Purity ≥97% Supplier Data

Melting Point 98-102 °C Supplier Data

Solubility

Soluble in common organic

solvents such as

dichloromethane, ethyl

acetate, and methanol.

General Chemical Knowledge

Synthesis of Methyl 2-cyano-5-methoxybenzoate
The synthesis of Methyl 2-cyano-5-methoxybenzoate can be achieved through a two-step

process starting from 2-amino-5-methoxybenzoic acid. The first step involves a Sandmeyer

reaction to introduce the cyano group, followed by an esterification of the resulting carboxylic

acid.

Experimental Protocol: Synthesis of 2-cyano-5-
methoxybenzoic acid
This protocol is based on a standard Sandmeyer reaction followed by hydrolysis.

Materials:

2-amino-5-methoxybenzoic acid

Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)
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Copper(I) cyanide (CuCN)

Sodium cyanide (NaCN)

Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄)

Deionized water

Ice

Procedure:

Diazotization:

In a flask, dissolve 2-amino-5-methoxybenzoic acid in a solution of hydrochloric acid and

water.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature

below 5 °C.

Stir the mixture for 30 minutes at this temperature to ensure complete formation of the

diazonium salt.

Cyanation (Sandmeyer Reaction):

In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water.

Slowly add the cold diazonium salt solution to the cyanide solution. Vigorous nitrogen

evolution will be observed.

After the addition is complete, warm the mixture to room temperature and then heat to 50-

60 °C for 1 hour to ensure complete reaction.
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Hydrolysis and Work-up:

Cool the reaction mixture and acidify with concentrated HCl to pH 1-2.

Extract the product with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude 2-cyano-5-methoxybenzoic acid.

The crude product can be purified by recrystallization.

Experimental Protocol: Esterification to Methyl 2-cyano-
5-methoxybenzoate
This protocol describes a standard Fischer esterification.

Materials:

2-cyano-5-methoxybenzoic acid

Methanol (MeOH)

Sulfuric acid (H₂SO₄, concentrated)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup:
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In a round-bottom flask, dissolve 2-cyano-5-methoxybenzoic acid in an excess of

methanol.

Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the solution.

Reflux:

Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate

solution to neutralize the acid catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Methyl 2-cyano-5-methoxybenzoate.

Purification:

The crude product can be purified by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent.

Applications in Drug Discovery
Methyl 2-cyano-5-methoxybenzoate is a valuable building block in the synthesis of various

heterocyclic compounds and other complex organic molecules that are often investigated for

their therapeutic potential. The cyano and ester functionalities provide reactive handles for a

variety of chemical transformations.

Visualized Workflows
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[https://www.benchchem.com/product/b156419#methyl-2-cyano-5-methoxybenzoate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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